Cas no 188030-43-5 (2-(tert-butoxycarbonylamino)-3,3,3-trifluoro-propanoic acid)

• Product Name: 2-(tert-butoxycarbonylamino)-3,3,3-trifluoro-propanoic acid
• CAS No: 188030-43-5
• MF: C₈H₁₂F₃NO₄
• MW: 243.180393218994
• MDL: MFCD10697680
• CID: 838065
• PubChem ID: 53403782
• Update Time: 2025-10-29

2-(tert-butoxycarbonylamino)-3,3,3-trifluoro-propanoic acid Chemical and Physical Properties

Names and Identifiers

• Alanine, N-[(1,1-dimethylethoxy)carbonyl]-3,3,3-trifluoro-
• 2-(tert-butoxycarbonylamino)-3,3,3-trifluoropropanoic acid
• 3,3,3-trifluoro-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• N-(TERT-BUTOXYCARBONYL)-3,3,3-TRIFLUOROALANINE
• 2-(tert-butoxycarbonylamino)-3,3,3-trifluoro-propanoic acid
• 2-tert-Butoxycarbonylamino-3,3,3-trifluoro-propionic acid
• 2-(Boc-amino)-3,3,3-trifluoro-propanoic acid
• 2-{[(tert-butoxy)carbonyl]amino}-3,3,3-trifluoropropanoic acid
• CS-0091393
• Z1505710517
• EN300-214547
• N-Boc-3,3,3-Trifluoropropanoic Acid
• 2-(Boc-amino)-3,3,3-trifluoropropanoic Acid
• AB60227
• 2-((tert-butoxycarbonyl)amino)-3,3,3-trifluoropropanoic acid
• 2-[(tert-butoxycarbonyl)amino]-3,3,3-trifluoropropanoic acid
• 2-((tert-butoxycarbonyl)amino)-3,3,3-trifluoropropanoicacid
• SY327521
• DTXSID90695247
• AS-43708
• 2-tert.butoxycarbonylamino-3,3,3-trifluoro-propionic acid
• MFCD10697680
• 188030-43-5
• AKOS032952929
• SCHEMBL1726663
• SY202040
• WLZ3327
• MFCD18910093
• (R)-2-(Boc-amino)-3,3,3-trifluoropropanoic Acid

• MDL： MFCD10697680
• Inchi： 1S/C8H12F3NO4/c1-7(2,3)16-6(15)12-4(5(13)14)8(9,10)11/h4H,1-3H3,(H,12,15)(H,13,14)
• InChI Key： DRKWWMGEXDHBSK-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 243.07186
• Monoisotopic Mass: 243.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63

Additional information on 2-(tert-butoxycarbonylamino)-3,3,3-trifluoro-propanoic acid

Introduction to 2-(tert-butoxycarbonylamino)-3,3,3-trifluoro-propanoic acid (CAS No. 188030-43-5)

2-(tert-butoxycarbonylamino)-3,3,3-trifluoro-propanoic acid, identified by the CAS number 188030-43-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of fluorinated carboxylic acids, which are widely recognized for their unique physicochemical properties and biological activities. The presence of a tert-butoxycarbonyl (Boc) protecting group and a trifluoromethyl (CF₃) moiety imparts distinct characteristics that make it a valuable intermediate in synthetic chemistry and drug development.

The Boc group is a crucial protective agent in peptide synthesis, where it safeguards the amino group during various chemical transformations while maintaining reactivity under specific conditions. This protection-deprotection strategy is fundamental in constructing complex peptide sequences, which are essential for developing biologics and therapeutic agents. The introduction of the trifluoromethyl group enhances the metabolic stability and binding affinity of molecules, making them more suitable for pharmacological applications. This modification is particularly relevant in modern drug design, where fluorinated compounds often exhibit improved efficacy and reduced toxicity compared to their non-fluorinated counterparts.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated building blocks in the design of novel therapeutic agents. For instance, studies have demonstrated that the incorporation of trifluoromethyl groups into active pharmaceutical ingredients (APIs) can lead to enhanced lipophilicity, improved pharmacokinetic profiles, and increased resistance to enzymatic degradation. The compound 2-(tert-butoxycarbonylamino)-3,3,3-trifluoro-propanoic acid serves as a versatile precursor for synthesizing fluorinated amino acids and peptides, which are integral to the development of next-generation drugs targeting various diseases.

In the context of academic research, this compound has been utilized in synthetic protocols for constructing complex molecules with fluorinated side chains. Researchers have leveraged its structural features to develop inhibitors targeting enzymes involved in inflammatory pathways and metabolic disorders. The Boc-protected amino group allows for selective modification while maintaining the integrity of the trifluoromethyl-substituted backbone, enabling precise control over molecular architecture during synthesis.

The pharmaceutical industry has also shown interest in this compound due to its potential applications in drug discovery. Fluorinated compounds are increasingly prevalent in approved drugs across multiple therapeutic categories, including oncology, central nervous system (CNS) disorders, and infectious diseases. The ability to incorporate fluorine atoms into drug candidates often leads to improved pharmacological properties, such as prolonged half-life and enhanced binding specificity. Consequently, 2-(tert-butoxycarbonylamino)-3,3,3-trifluoro-propanoic acid represents a valuable tool for medicinal chemists seeking to develop innovative treatments.

From a synthetic chemistry perspective, this compound exemplifies the strategic use of protecting groups and functionalized side chains to facilitate complex molecule construction. The trifluoromethyl group introduces steric hindrance and electronic effects that can modulate receptor interactions, while the Boc protection ensures compatibility with multi-step synthetic routes. Such features make it an indispensable intermediate in libraries designed for high-throughput screening (HTS) programs aimed at identifying novel drug candidates.

The growing body of literature on fluorinated compounds underscores their significance in modern drug development. Researchers have reported that molecules containing trifluoromethyl groups often exhibit superior pharmacological profiles due to their enhanced stability and bioavailability. For example, recent studies have highlighted the role of trifluoromethyl-substituted peptides in modulating immune responses and inhibiting tumor growth. The versatility of 2-(tert-butoxycarbonylamino)-3,3,3-trifluoro-propanoic acid as a building block aligns with these trends, offering chemists a reliable scaffold for designing advanced therapeutics.

In conclusion,2-(tert-butoxycarbonylamino)-3,3,3-trifluoro-propanoic acid (CAS No. 188030-43-5) is a multifaceted compound with broad applications in pharmaceutical research and drug development. Its unique combination of a Boc-protected amino group and a trifluoromethyl substituent makes it an attractive intermediate for synthesizing fluorinated amino acids and peptides with significant biological activity. As the demand for innovative therapeutic agents continues to rise，this compound will remain a critical component in the arsenal of synthetic chemists and medicinal chemists striving to address unmet medical needs.